Cas no 54029-11-7 (Carbamic acid, (5-thiocyanato-1H-benzimidazol-2-yl)-, methyl ester)

• Product Name: Carbamic acid, (5-thiocyanato-1H-benzimidazol-2-yl)-, methyl ester
• CAS No: 54029-11-7
• MF: C₁₀H₈N₄O₂S
• MW: 248.261119842529
• CID: 355797
• PubChem ID: 71364893
• Update Time: 2025-04-19

Carbamic acid, (5-thiocyanato-1H-benzimidazol-2-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (5-thiocyanato-1H-benzimidazol-2-yl)-, methyl ester
• methyl N-(6-thiocyanato-1H-benzimidazol-2-yl)carbamate
• DTXSID80788339
• Methyl [6-(thiocyanato)-1H-benzimidazol-2-yl]carbamate
• 54029-11-7
• SCHEMBL10816027

• Inchi： 1S/C10H8N4O2S/c1-16-10(15)14-9-12-7-3-2-6(17-5-11)4-8(7)13-9/h2-4H,1H3,(H2,12,13,14,15)
• InChI Key： DVBYHIVOKDDEIX-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=CC2=C(C=1)NC(NC(=O)OC)=N2

Computed Properties

• Exact Mass: 248.03694
• Monoisotopic Mass: 248.03679668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 90.8